Cas no 1211240-37-7 (2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1211240-37-7
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6368505
• PubChem ID: 45528031
• Update Time: 2025-06-03

2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide
• 2-[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]-N-(1,3-thiazol-2-yl)acetamide
• AKOS024487522
• 2-(5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)-N-(thiazol-2-yl)acetamide
• F5001-2974
• VU0627855-1
• 1211240-37-7

• Inchi： 1S/C17H15N3O3S/c1-10-6-12-7-11(2-3-14(12)22-10)15-8-13(20-23-15)9-16(21)19-17-18-4-5-24-17/h2-5,7-8,10H,6,9H2,1H3,(H,18,19,21)
• InChI Key： GOJNJBTUSHYMEL-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CC1C=C(C2C=C3C(=CC=2)OC(C)C3)ON=1

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide

Recent Advances in the Study of 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide (CAS: 1211240-37-7)

The compound 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide (CAS: 1211240-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a benzofuran-oxazole-thiazole scaffold. This scaffold is known for its ability to interact with various biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound. The synthetic route has been refined to enhance scalability, which is crucial for future industrial applications.

Pharmacological evaluations of 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide have revealed its potent activity against several disease targets. In vitro studies demonstrate its efficacy in modulating key signaling pathways involved in inflammation and cancer. For instance, the compound has shown inhibitory effects on NF-κB and MAPK pathways, which are critical in the pathogenesis of chronic inflammatory diseases and malignancies. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer agents.

In addition to its anti-inflammatory and anti-cancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. Preliminary data indicate that it may exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These effects are mediated through the activation of the Nrf2-ARE pathway, which plays a pivotal role in cellular defense mechanisms against oxidative damage. Further studies are warranted to elucidate the compound's mechanism of action and its therapeutic potential in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to improve the compound's pharmacokinetic profile. Additionally, structure-activity relationship (SAR) studies are being conducted to optimize its efficacy and minimize off-target effects.

In conclusion, 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-(1,3-thiazol-2-yl)acetamide (CAS: 1211240-37-7) represents a promising candidate for drug development across multiple therapeutic areas. Its unique structural features and broad pharmacological activities make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and advancing the compound toward clinical trials. The integration of advanced synthetic, pharmacological, and formulation techniques will be essential in realizing its full therapeutic potential.